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Compound of Interest

Compound Name: Tetraethylurea

Cat. No.: B072240 Get Quote

Technical Support Center: 1,1,3,3-Tetraethylurea
This guide provides essential information for the safe handling and storage of 1,1,3,3-

Tetraethylurea, addressing potential issues researchers, scientists, and drug development

professionals may encounter.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 1,1,3,3-Tetraethylurea?

A1: 1,1,3,3-Tetraethylurea is classified as an irritant.[1] It is known to cause skin and serious

eye irritation.[1]

Q2: What personal protective equipment (PPE) is required when handling 1,1,3,3-

Tetraethylurea?

A2: When handling this chemical, it is crucial to wear appropriate protective gloves, clothing,

and eye/face protection.[2] In case of potential inhalation of vapors or aerosols, respiratory

protection is necessary.[2]

Q3: What is the appropriate immediate response to accidental skin or eye contact with 1,1,3,3-

Tetraethylurea?

A3: In case of skin contact, immediately remove all contaminated clothing and rinse the skin

with water or shower.[2] For eye contact, rinse cautiously with water for several minutes,
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removing contact lenses if present and easy to do, and continue rinsing.[3] Seek medical

advice if irritation persists.[3]

Q4: How should I properly store 1,1,3,3-Tetraethylurea in the laboratory?

A4: Store in a cool, dry, and well-ventilated area away from incompatible substances such as

strong oxidizing agents.[4][5] The container should be kept tightly closed.[4][5]

Q5: What materials are incompatible with 1,1,3,3-Tetraethylurea?

A5: 1,1,3,3-Tetraethylurea is incompatible with strong oxidizing agents.[5]

Troubleshooting Guide
Scenario 1: A small spill of 1,1,3,3-Tetraethylurea has occurred on the lab bench.

Problem: Accidental spillage of the chemical.

Solution:

Ensure adequate ventilation in the area.[4]

Wearing appropriate PPE (gloves, eye protection, and lab coat), absorb the spill with an

inert material such as dry sand or earth.[4]

Place the absorbed material into a designated chemical waste container.[4]

Clean the spill area thoroughly.

Scenario 2: A researcher experiences skin irritation after handling 1,1,3,3-Tetraethylurea.

Problem: Direct skin contact leading to irritation.

Solution:

Immediately wash the affected area with plenty of soap and water.

Remove any contaminated clothing.[4]
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If skin irritation occurs and persists, seek medical advice or attention.[3]

Review the handling procedures and PPE used to prevent future occurrences.

Scenario 3: The 1,1,3,3-Tetraethylurea solution appears cloudy or has formed precipitates.

Problem: Potential contamination or degradation of the chemical.

Solution:

Do not use the chemical as its purity may be compromised.

Check the storage conditions to ensure they align with the recommended guidelines (cool,

dry place, tightly sealed container).[3][4]

Dispose of the compromised chemical according to your institution's hazardous waste

disposal procedures.

Quantitative Data
Property Value

Molecular Formula C9H20N2O

Boiling Point 211-213 °C

Density 0.907 g/mL at 20 °C

Flash Point 81 °C

Storage Temperature Store in a cool and dry place.

Note: The data presented is for 1,1,3,3-Tetraethylurea and has been compiled from various

sources.[3][6]

Experimental Protocols & Workflows
Below are diagrams illustrating key safety and handling workflows.
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Spill of 1,1,3,3-Tetraethylurea Occurs Immediate Response Cleanup Procedure Final Steps

Spill Detected Evacuate Immediate Area
(if necessary) Ensure Adequate Ventilation Don Appropriate PPE

(Gloves, Goggles, Lab Coat)

Absorb Spill with
Inert Material

(e.g., sand, earth)

Collect Absorbed Material
into a Chemical Waste Container

Clean Spill Area
with Soap and Water

Dispose of Waste
According to Regulations Restock Spill Kit

Click to download full resolution via product page

Workflow for handling a spill of 1,1,3,3-Tetraethylurea.
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Receiving 1,1,3,3-Tetraethylurea

Is the container
tightly sealed?

Seal container tightly

No

Select Storage Location

Yes

Is the area cool and dry?

Is the area well-ventilated?

Yes

Find a suitable storage location

No

Are incompatible materials
(e.g., strong oxidizers) absent?

Yes

No

Store Container

Yes No

Click to download full resolution via product page

Decision-making process for the proper storage of 1,1,3,3-Tetraethylurea.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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